Cas no 640721-53-5 (4-Bromo-2-methoxy-3,5,6-trimethylpyridine)

4-Bromo-2-methoxy-3,5,6-trimethylpyridine is a brominated pyridine derivative featuring methoxy and methyl substituents, which enhance its utility as a versatile intermediate in organic synthesis. The bromine atom at the 4-position provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Negishi couplings. The methoxy and trimethyl groups contribute to steric and electronic modulation, making it valuable for constructing complex heterocyclic frameworks. This compound is particularly useful in pharmaceutical and agrochemical research, where precise structural modifications are required. Its stability and well-defined reactivity profile ensure consistent performance in synthetic applications.

4-Bromo-2-methoxy-3,5,6-trimethylpyridine structure

640721-53-5 structure

Product Name:4-Bromo-2-methoxy-3,5,6-trimethylpyridine

CAS No:640721-53-5

MF:C₉H₁₂BrNO

MW:230.10168170929

CID:1093341

PubChem ID:72942677

Update Time:2025-05-28

4-Bromo-2-methoxy-3,5,6-trimethylpyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-methoxy-3,5,6-trimethylpyridine
- 640721-53-5
- Inchi： 1S/C9H12BrNO/c1-5-7(3)11-9(12-4)6(2)8(5)10/h1-4H3
- InChI Key： CFTIQTUAMKOKSY-UHFFFAOYSA-N
- SMILES： BrC1C(C)=C(N=C(C)C=1C)OC

Computed Properties

Exact Mass: 229.01023g/mol
Monoisotopic Mass: 229.01023g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 154
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 22.1Å²

4-Bromo-2-methoxy-3,5,6-trimethylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029185973-1g	4-Bromo-2-methoxy-3,5,6-trimethylpyridine	640721-53-5	95%	1g	$626.20	2023-09-01
Chemenu	CM170839-1g	4-bromo-2-methoxy-3,5,6-trimethylpyridine	640721-53-5	95%	1g	$720	2021-08-05
Chemenu	CM170839-1g	4-bromo-2-methoxy-3,5,6-trimethylpyridine	640721-53-5	95%	1g	$720	2023-01-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1739757-1g	4-Bromo-2-methoxy-3,5,6-trimethylpyridine	640721-53-5	98%	1g	￥5048.00	2024-05-05